5-{3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-[3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl]-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C29H37N5O2/c1-21(2)23-7-9-24(10-8-23)26-20-27-29(36)33(17-18-34(27)30-26)12-11-28(35)32-15-13-31(14-16-32)25-6-4-5-22(3)19-25/h4-10,17-19,21,26-27,30H,11-16,20H2,1-3H3
• InChI Key: WYJZEXYJGLRHGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=O)CCN3C=CN4C(C3=O)CC(N4)C5=CC=C(C=C5)C(C)C
• Molecular Formula: C29H37N5O2
• Molecular Weight: 487.6 g/mol
• CAS No.: 1326881-68-8

Description

5-{3-[4-(3-methylphenyl)piperazin-1-yl]-3-oxopropyl}-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a useful research compound. Its molecular formula is C29H33N5O2 and its molecular weight is 483.616. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Biofilm Inhibitor Applications

Compounds with piperazine linkers and pyrazole moieties, similar to the core structure of the compound you're interested in, have been synthesized and evaluated for their in-vitro antibacterial and cytotoxic activities. For instance, derivatives with piperazine linkers have shown significant antibacterial efficacies against various strains such as E. coli, S. aureus, and S. mutans, with one specific compound showing more effective biofilm inhibition activities than the reference Ciprofloxacin. Additionally, these compounds exhibited inhibitory activity against MRSA and VRE bacterial strains, indicating potential for development as novel antibacterial agents (Mekky & Sanad, 2020).

Herbicidal Activity

Related research into 3H-pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives synthesized as candidate herbicides revealed that some compounds exhibited excellent herbicidal activity and strong inhibition against protoporphyrinogen oxidase activity in vitro. This suggests potential agricultural applications for similarly structured compounds in weed management and herbicide development (Li et al., 2008).

Antitumor and Anticancer Activity

The incorporation of piperazine and pyrazole rings into novel compounds has also been explored for antitumor activities. Specific derivatives have shown potent cytotoxicity against various tumor cell lines in vitro, and significant antitumor activity in vivo, highlighting the potential for these compounds in cancer research and therapy development (Naito et al., 2005).

Mechanism of Action

Target of Action

Similar compounds with piperazine and pyrazoline moieties have been reported to interact with various receptors, including dopamine and serotonin receptors , and have shown a wide range of biological activities .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to various biological effects .

Biochemical Pathways

Similar compounds have been reported to influence various biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Similar compounds have been reported to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .